Cas no 96862-24-7 (1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]-)
96862-24-7 structure
Product Name:1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]-
CAS No:96862-24-7
MF:C41H62BrN3O4Si
MW:768.938191890717
CID:6635397
Update Time:2024-01-15
1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]- Chemical and Physical Properties
Names and Identifiers
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- 1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]-
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- Inchi: 1S/C41H62BrN3O4Si/c1-26(15-14-21-40(6,7)48)32-18-19-33-31-25-36(30-23-29(24-34(42)27(30)2)49-50(9,10)39(3,4)5)45-38(47)43(28-16-12-11-13-17-28)37(46)44(45)35(31)20-22-41(32,33)8/h11-13,16-17,25-26,29,32-36,48H,14-15,18-24H2,1-10H3/t26-,29+,32+,33-,34-,35+,36-,41+/m0/s1
- InChI Key: RLZWSRWCJCMDBF-ZQZUOYNPSA-N
- SMILES: N12C(=O)N(C3=CC=CC=C3)C(=O)N1[C@H](C1C[C@@H](O[Si](C(C)(C)C)(C)C)C[C@H](Br)C=1C)C=C1[C@@]2([H])CC[C@]2(C)[C@@H]([C@@H](C)CCCC(O)(C)C)CC[C@@]12[H]
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 716.0±70.0 °C(Predicted)
- pka: 15.32±0.29(Predicted)
1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
96862-24-7 (1H,5H-Cyclopenta[f][1,2,4]triazolo[1,2-a]cinnoline-1,3(2H)-dione, 11-[3-bromo-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl]-4a,6,6a,7,8,9,9a,11-octahydro-7-(5-hydroxy-1,5-dimethylhexyl)-6a-methyl-2-phenyl-, [4aR-[4aα,6aα,7α(R*),9aβ,11α(3S*,5R*)]]-) Related Products
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